4-Benzyloxy-2-methylbenzyl alcohol
Cat. No. B8557735
M. Wt: 228.29 g/mol
InChI Key: IRGRYQMMGLZGMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08399436B2
Procedure details
To a solution of {2-methyl-4-[(phenylmethyl)oxy]phenyl}methanol (1.49 g, 6.53 mmol) in DCM (20 ml) under nitrogen in an ice-water bath was added a solution of phosphorus tribromide (0.62 ml, 6.57 mmol, Aldrich) in DCM (10 ml). The solution was allowed to warm to ambient temperature and stirred for 3 h. The reaction mixture was poured onto ice-water (70 ml) and saturated aqueous sodium hydrogen carbonate (30 ml). The mixture was diluted with DCM (50 ml) and the phases separated. The aqueous extract was washed with dichloromethane DCM (20 ml). The combined organic extracts were washed with water (50 ml), dried (MgSO4), filtered and the solvent removed in vacuo to leave 4-(bromomethyl)-3-methylphenyl phenylmethyl ether as a yellow oil (1.72 g).
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[C:6]([O:8][CH2:9][C:10]2[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=2)[CH:5]=[CH:4][C:3]=1[CH2:16]O.P(Br)(Br)[Br:19].C(=O)([O-])O.[Na+]>C(Cl)Cl>[C:10]1([CH2:9][O:8][C:6]2[CH:5]=[CH:4][C:3]([CH2:16][Br:19])=[C:2]([CH3:1])[CH:7]=2)[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1 |f:2.3|
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Inputs
Step One
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Name
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Quantity
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1.49 g
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Type
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reactant
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Smiles
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CC1=C(C=CC(=C1)OCC1=CC=CC=C1)CO
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Name
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Quantity
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0.62 mL
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Type
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reactant
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Smiles
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P(Br)(Br)Br
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
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C(O)([O-])=O.[Na+]
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Step Three
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the phases separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous extract
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WASH
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Type
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WASH
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Details
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was washed with dichloromethane DCM (20 ml)
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WASH
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Type
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WASH
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Details
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The combined organic extracts were washed with water (50 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent removed in vacuo
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)COC1=CC(=C(C=C1)CBr)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.72 g | |
| YIELD: CALCULATEDPERCENTYIELD | 90.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
